Cas no 637749-25-8 (3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate)

• Product Name: 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate
• CAS No: 637749-25-8
• MF: C₂₁H₁₉NO₇
• MW: 397.378066301346
• CID: 5554220
• Update Time: 2025-11-02

3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl4-morpholinecarboxylate
• 4-Morpholinecarboxylic acid, 3-(3-methoxyphenoxy)-4-oxo-4H-1-benzopyran-7-yl ester
• 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

• Inchi： 1S/C21H19NO7/c1-25-14-3-2-4-15(11-14)28-19-13-27-18-12-16(5-6-17(18)20(19)23)29-21(24)22-7-9-26-10-8-22/h2-6,11-13H,7-10H2,1H3
• InChI Key： AEIIIQDQULJDQY-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=C3C(=C2)OC=C(OC2=CC=CC(OC)=C2)C3=O)=O)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate

Exploring the Versatile Compound: 3-(3-Methoxyphenoxy)-4-oxo-4H-chromen-7-yl Morpholine-4-carboxylate (CAS No. 637749-25-8)

In the ever-evolving landscape of chemical research, 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate (CAS No. 637749-25-8) has emerged as a compound of significant interest. This molecule, with its unique structural features combining a chromene core and a morpholine carboxylate moiety, presents intriguing possibilities for various applications. As researchers increasingly focus on bioactive heterocyclic compounds, this particular derivative stands out for its potential in multiple domains.

The compound's molecular structure features a 4H-chromen-4-one scaffold, a privileged structure in medicinal chemistry known for its diverse biological activities. The addition of the 3-methoxyphenoxy group at position 3 and the morpholine-4-carboxylate at position 7 creates a distinctive molecular architecture. This combination has sparked interest among chemists exploring structure-activity relationships in flavonoid derivatives, particularly as the scientific community seeks novel compounds with improved pharmacological profiles.

Recent trends in chemical research highlight growing interest in multi-target directed ligands, and 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate fits well within this paradigm. The compound's structural features suggest potential interactions with various biological targets, making it a subject of investigation for researchers working on drug discovery and medicinal chemistry applications. Its chromene core is particularly noteworthy, as similar structures have shown promise in addressing several health-related challenges currently at the forefront of scientific inquiry.

From a synthetic chemistry perspective, the preparation of 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate involves interesting transformations that highlight modern organic synthesis techniques. The compound serves as an excellent example of how heterocyclic chemistry continues to provide novel molecular architectures for various applications. Researchers are particularly interested in optimizing the synthesis route to improve yields and scalability, reflecting the broader industry focus on green chemistry principles and process optimization.

The physicochemical properties of 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate make it suitable for various formulation approaches. Its solubility profile and stability characteristics are subjects of ongoing research, especially as the pharmaceutical industry seeks compounds with improved drug-like properties. These investigations align with current trends in preformulation studies and pharmaceutical development, where understanding a compound's physical properties is crucial for subsequent applications.

In the context of material science, the chromene-morpholine hybrid structure presents interesting possibilities. Researchers are exploring its potential in functional materials development, particularly in areas requiring specific optical properties or molecular recognition capabilities. This aligns with the growing demand for smart materials in various technological applications, from sensors to specialized coatings.

The safety profile and toxicological aspects of 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate are important considerations in its potential applications. Current research follows rigorous safety assessment protocols, reflecting the chemical industry's commitment to responsible innovation. These evaluations are particularly crucial as regulatory requirements for chemical substances become increasingly stringent worldwide.

Market dynamics for specialty chemicals like 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate show steady growth, driven by demand from research institutions and innovative industries. The compound's unique characteristics position it well in the fine chemicals market, where customized molecular solutions are increasingly valued. This trend mirrors broader shifts toward specialty chemical applications across multiple sectors.

Future research directions for 3-(3-methoxyphenoxy)-4-oxo-4H-chromen-7-yl morpholine-4-carboxylate may explore its potential in emerging fields such as chemical biology and materials informatics. The integration of computational methods with experimental studies could provide deeper insights into this compound's properties and applications. Such approaches are becoming standard in modern chemical research, reflecting the field's increasing interdisciplinary nature.

For researchers and industry professionals seeking detailed information about CAS No. 637749-25-8, it's important to consult reliable sources and recent scientific literature. The compound's unique molecular structure and potential applications make it a fascinating subject for ongoing investigation, with new discoveries likely to emerge as research progresses. As with any specialized chemical compound, proper handling procedures and safety precautions should always be followed during experimental work.